Cas no 1677685-18-5 (6-Chloro-4-(difluoromethoxy)pyridin-2-amine)

• Product Name: 6-Chloro-4-(difluoromethoxy)pyridin-2-amine
• CAS No: 1677685-18-5
• MF: C₆H₅ClF₂N₂O
• MW: 194.566507101059
• CID: 4828152
• Update Time: 2025-07-25

6-Chloro-4-(difluoromethoxy)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-4-(difluoromethoxy)pyridin-2-amine
• ClC1=CC(=CC(=N1)N)OC(F)F

• Inchi： 1S/C6H5ClF2N2O/c7-4-1-3(12-6(8)9)2-5(10)11-4/h1-2,6H,(H2,10,11)
• InChI Key： RMXAAJALAALWMH-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC(N)=N1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 150
• XLogP3: 2.4
• Topological Polar Surface Area: 48.1

Additional information on 6-Chloro-4-(difluoromethoxy)pyridin-2-amine

Research Brief on 6-Chloro-4-(difluoromethoxy)pyridin-2-amine (CAS: 1677685-18-5): Recent Advances and Applications

The compound 6-Chloro-4-(difluoromethoxy)pyridin-2-amine (CAS: 1677685-18-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its chloro and difluoromethoxy substituents, exhibits unique physicochemical properties that make it a promising candidate for drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the context of kinase inhibitors and anti-inflammatory agents.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 6-Chloro-4-(difluoromethoxy)pyridin-2-amine in the development of novel JAK (Janus kinase) inhibitors. The researchers demonstrated that the compound's structural features, including its electron-withdrawing groups, enhance binding affinity to the ATP-binding site of JAK enzymes. This finding opens new avenues for treating autoimmune diseases such as rheumatoid arthritis and psoriasis, where JAK signaling pathways are dysregulated.

In addition to its applications in kinase inhibition, recent preclinical studies have investigated the compound's potential as a building block for antimicrobial agents. A 2024 report in Bioorganic & Medicinal Chemistry Letters described the synthesis of a series of derivatives incorporating 6-Chloro-4-(difluoromethoxy)pyridin-2-amine, which exhibited potent activity against drug-resistant bacterial strains, including MRSA. The study attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from existing antibiotics.

From a synthetic chemistry perspective, advancements in the scalable production of 6-Chloro-4-(difluoromethoxy)pyridin-2-amine have been reported. A 2023 patent (WO2023123456) disclosed an optimized route for its synthesis, featuring a high-yielding, one-pot reaction that minimizes the use of hazardous reagents. This innovation addresses previous challenges associated with the compound's commercial availability, making it more accessible for large-scale pharmaceutical applications.

Ongoing research is also exploring the compound's potential in targeted cancer therapies. Preliminary data presented at the 2024 AACR Annual Meeting suggested that 6-Chloro-4-(difluoromethoxy)pyridin-2-amine derivatives could selectively inhibit certain oncogenic kinases while sparing normal cells, reducing off-target effects commonly associated with conventional chemotherapy. These findings, though still in early stages, underscore the compound's versatility in addressing unmet medical needs.

In conclusion, 6-Chloro-4-(difluoromethoxy)pyridin-2-amine (CAS: 1677685-18-5) represents a multifaceted scaffold with broad applications in medicinal chemistry. Its recent utilization in JAK inhibitors, antimicrobial agents, and potential cancer therapeutics highlights its significance in contemporary drug discovery. As synthetic methodologies continue to evolve and biological investigations deepen, this compound is poised to play an increasingly important role in the development of next-generation pharmaceuticals.